Cas no 5439-52-1 (1-Naphthalenecarboxamide,N-1-naphthalenyl-)

5439-52-1 structure
Product name:1-Naphthalenecarboxamide,N-1-naphthalenyl-
1-Naphthalenecarboxamide,N-1-naphthalenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxamide,N-1-naphthalenyl-
- AG-H-79027
- BRN 1536233
- CTK5H1317
- LS-147632
- N-((Octahydro-1(2H)-quinolyl)methyl)succinimide
- N-(1-naphthyl)-1-naphthalenecarboxamide
- N-[1]Decahydrochinolylmethyl-succinimid
- N-[1]Naphthyl-[1]naphthamid
- N-[1]naphthyl-[1]naphthamide
- N-< 1> Decahydrochinolylmethyl-succinimid
- Succinimide, N-((octahydro-1(2H)-quinolyl)methyl)-
- DTXSID40969506
- NSC-15233
- AKOS003052446
- NSC15233
- 5439-52-1
- n-(1-naphthyl)-1-naphthamide
- N-(Naphthalen-1-yl)naphthalene-1-carboximidic acid
- SCHEMBL21275460
-
- Inchi: InChI=1S/C21H15NO/c23-21(19-13-5-9-15-7-1-3-11-17(15)19)22-20-14-6-10-16-8-2-4-12-18(16)20/h1-14H,(H,22,23)
- InChI Key: OAJJHQSXKMOPJU-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=CC=CC4=CC=CC=C43
Computed Properties
- Exact Mass: 297.11545
- Monoisotopic Mass: 297.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
- XLogP3: 5.3
Experimental Properties
- Density: 1.257
- Boiling Point: 437.4°Cat760mmHg
- Flash Point: 267.5°C
- Refractive Index: 1.751
- PSA: 29.1
- LogP: 5.31830
1-Naphthalenecarboxamide,N-1-naphthalenyl- Related Literature
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
-
Ruilin Xu,Chen Liao,Yanqing Xu,Chunfeng Zhang,Min Xiao,Lei Zhang,Changgui Lu,Yiping Cui,Jiayu Zhang Nanoscale, 2017,9, 18281-18289
-
4. Book reviews
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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